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Compound of Interest

Compound Name: Fmoc-Cha-OH

Cat. No.: B557506 Get Quote

Essential Safety and Handling Guide for Fmoc-Cha-
OH
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides crucial safety, operational, and disposal information for

handling Fmoc-Cha-OH (Fmoc-cyclohexyl-L-alanine), an amino acid derivative commonly

used in peptide synthesis.

Chemical and Physical Properties
Fmoc-Cha-OH is a white to off-white powder.[1] Key quantitative data for this compound are

summarized below.
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Property Value References

CAS Number 135673-97-1 [2][3]

Molecular Formula C₂₄H₂₇NO₄ [2][3]

Molecular Weight 393.48 g/mol [2][3]

Melting Point 125-130 °C [1]

Storage Temperature 2-8 °C or 2-30°C [1][4][5]

Solubility
Soluble in Dimethylformamide

(DMF)
[1][5]

Hazard Identification and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) do not classify Fmoc-Cha-OH as hazardous under the

2012 OSHA Hazard Communication Standard, other sources indicate that it may cause skin,

eye, and respiratory irritation.[1][6] Therefore, it is prudent to handle it with a high degree of

caution. The following personal protective equipment (PPE) is recommended to minimize

exposure.[7][8]
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PPE Category Item Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles

Must meet appropriate national

standards (e.g., ANSI Z87.1 in

the US). A face shield may be

necessary if there is a risk of

splashing.[7]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Inspect gloves for

tears or holes before use and

replace them immediately

upon contamination.[7]

Skin and Body Protection Laboratory coat

A long-sleeved, buttoned lab

coat is mandatory to protect

the skin.[7][8]

Respiratory Protection Dust mask or respirator

Use a dust mask (e.g., N95)

when handling small quantities

that may generate dust. A

respirator may be required for

larger quantities or in areas

with inadequate ventilation.[7]

[9]

Foot Protection Closed-toe shoes

Shoes that fully cover the feet

are required in the laboratory.

[7]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining the chemical's

integrity and ensuring a safe laboratory environment.

Engineering Controls
Ventilation: Handle Fmoc-Cha-OH in a well-ventilated area. For procedures that may

generate dust, such as weighing or preparing solutions, a chemical fume hood is strongly
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recommended.[7][9]

Safe Handling Practices
Preparation: Before use, allow the container to warm to room temperature to prevent

condensation.[9]

Weighing: Carefully weigh the powder in a fume hood or a designated area with good

ventilation to minimize dust inhalation.[9] Use non-sparking tools.[10]

Solution Preparation: When dissolving Fmoc-Cha-OH in solvents like Dimethylformamide

(DMF), perform this task inside a chemical fume hood.[9]

Avoid Contact: Prevent inhalation, ingestion, and contact with skin and eyes.[7]

Hygiene: Wash hands thoroughly with soap and water after handling the compound and

before leaving the laboratory.[7] Avoid eating, drinking, or smoking in areas where chemicals

are handled.[9]

Storage
Container: Keep the container tightly closed to prevent moisture absorption.[7][9]

Conditions: Store in a cool, dry, and well-ventilated place.[7] The recommended storage

temperature is typically between 2-8°C.[1][4][5]

Incompatibilities: Store away from strong oxidizing agents.[7][9]

Disposal Plan
The disposal of Fmoc-Cha-OH and its associated waste must be handled responsibly to

prevent environmental contamination and ensure regulatory compliance. Treat all waste as

hazardous unless specified otherwise by your institution's Environmental Health and Safety

(EHS) department.[11]

Solid Waste Disposal (Unused Chemical and
Contaminated Materials)
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Collection: Collect all solid waste, including unused Fmoc-Cha-OH powder, contaminated

weighing paper, and gloves, in a designated and clearly labeled hazardous waste container.

[11][12] The container should be made of a compatible material, such as high-density

polyethylene (HDPE).[12]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Fmoc-Cha-OH," the primary hazards (e.g., "Irritant"), and the date the

waste was first added.[12]

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area. This area should be well-ventilated and separate from incompatible materials.[12]

Liquid Waste Disposal (Solutions and Reaction
Mixtures)

Collection: Collect all liquid waste containing Fmoc-Cha-OH in a sealable, chemical-

resistant hazardous waste container.

Labeling: Label the liquid waste container with "Hazardous Waste" and list all chemical

components, including solvents (e.g., "Fmoc-Cha-OH in DMF").[11]

Storage: Store the liquid waste container in the designated hazardous waste area, ensuring

it is segregated from incompatible materials.

Final Disposal
Arrange for the pickup and disposal of all hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.[12] Follow all federal, state, and

local regulations.

Visual Workflow for Handling Fmoc-Cha-OH
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Preparation
- Don PPE

- Work in Fume Hood

Weighing
- Use non-sparking tools

- Minimize dust generation

Solution Preparation
- Add solvent slowly

- Ensure proper ventilation

Use in Experiment
- Follow protocol
- Avoid splashes

Post-Handling Cleanup
- Decontaminate surfaces
- Wash hands thoroughly

Waste Disposal
- Segregate solid & liquid waste

- Label containers correctly

Storage
- Tightly sealed container

- 2-8°C, dry, ventilated area

Store unused chemical
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Caption: Workflow for the safe handling and disposal of Fmoc-Cha-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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